2,6-Dimethylaniline

• CAS No.: 87-62-7
• Product Name: 2,6-Dimethylaniline
• Molecular Formula: C8H11N; (CH3)2C6H3NH2; C8H11N
• Molecular Weight: 121.18 g/mol
• IUPAC Name: 2,6-dimethylaniline
• Standard InChI: InChI=1S/C8H11N/c1-6-4-3-5-7(2)8(6)9/h3-5H,9H2,1-2H3
• Standard InChIKey: UFFBMTHBGFGIHF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N
• Boiling Point: 417 °F at 739 mm Hg (NTP, 1992); 215.0 °C; 216 °C; 215 °C
• Colorform: Yellow liquid; Colorless to reddish-yellow, clear liquid; Pale yellow liquid
• Density: 0.984 (USCG, 1999); 0.9842 g/cu cm at 20 °C; Relative density (water = 1): 0.98
• Flash Point: 196 °F (NTP, 1992); 91 °C (196 °F) - closed cup; 91 °C
• Melting Point: 47.1 °F (NTP, 1992); 11.2 °C
• Physical Description: 2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses.; YELLOW LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO AIR.
• Description: 2,6-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 6-positions are replaced by methyl groups. It is used in the production of some anasthetics and other chemicals. It is a drug metabolite of lidocaine (local anasthetic). It has a role as a carcinogenic agent and a drug metabolite. It is a primary arylamine and a dimethylaniline.; 2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; 2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses.
• Related CAS: 21436-98-6 (hydrochloride)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 75° F (NTP, 1992); 0.07 M; In water, 8240 ppm at 25 °C; In water, 7000 mg/L at 20 °C; Very soluble in ethanol, ether; Soluble in oxygenated and aromatic solvents; Solubility in water, g/100ml at 20 °C: 0.7
• Synonyms: 2,6-Dimethylbenzenamine; 2,6-DMA; 2,6-Xylidine; 1-Amino-2,6-dimethylbenzene; 2,6-Dimethylbenzenamine; 2,6-Dimethylphenylamine; 2,6-Xylylamine; 2-Amino-1,3-dimethylbenzene; 2-Amino-1,3-xylene; 2-Amino-m-xylene; NSC 7098; o-Xylidine; Bupivacaine Imp. F
• Vapor Density: 4.17 (NTP, 1992) (Relative to Air); 4.2 (Air = 1); Relative vapor density (air = 1): 4.2
• Vapor Pressure: 1 mm Hg at 111.2 °F ; 5 mm Hg at 162.7° F; 100 mm Hg at 295° F (NTP, 1992); 0.13 mmHg; 0.125 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.02
• PubChem Compound: 6896
• Last Modified: Nov 11 2021